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Compound of Interest

Compound Name:
2-(4-Formyl-2-

methoxyphenoxy)propanoic acid

Cat. No.: B1272851 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(4-Formyl-2-
methoxyphenoxy)propanoic acid

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 2-(4-
Formyl-2-methoxyphenoxy)propanoic acid has been identified in the public domain. The

guidance provided herein is synthesized from safety data for closely related structural analogs

and established principles of laboratory safety for handling novel chemical entities. All

recommendations should be considered a conservative minimum. A thorough, procedure-

specific risk assessment must be conducted by researchers before commencing any work with

this compound.

Executive Summary: A Proactive Safety Framework
2-(4-Formyl-2-methoxyphenoxy)propanoic acid is a substituted phenoxyalkanoic acid

derivative. While this compound holds potential for research and development, its toxicological

properties are not well-documented. Data from close structural analogs, particularly those

containing the reactive aldehyde (formyl) group, strongly suggest that it should be handled as a

hazardous substance.[1][2] This guide provides a comprehensive framework for researchers

and drug development professionals to manage the risks associated with its handling, storage,

and disposal. The core principle is to minimize all routes of exposure—dermal, ocular,

inhalation, and ingestion—through a combination of robust engineering controls, stringent

personal protective equipment (PPE) protocols, and meticulous laboratory practices.[3]
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Hazard Identification and Risk Assessment
Based on the hazard classifications of analogous compounds such as 2-(4-bromo-2-

formylphenoxy)propanoic acid and 3-(4-formylphenoxy)propanoic acid, this compound is

anticipated to present the following primary hazards[1][2]:

Skin Irritation: Expected to cause skin irritation upon contact.

Serious Eye Damage/Irritation: Poses a significant risk of causing serious eye irritation or

damage.

Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.

The toxicological properties have not been fully investigated, and as with any novel chemical,

unknown chronic effects or other hazards cannot be ruled out.[4][5] Therefore, it must be

handled as a substance of unknown toxicity, warranting a high degree of caution.

Physicochemical Properties (Predicted and Inferred)
A summary of key physical and chemical properties, based on the parent compound 2-(4-

methoxyphenoxy)propanoic acid and general chemical principles, is provided below. These

values are estimates and should be used for guidance in risk assessment.
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Property Predicted/Inferred Value Source/Rationale

Molecular Formula C₁₁H₁₂O₅ (Calculated)

Molecular Weight 224.21 g/mol (Calculated)

Appearance White to off-white solid/powder
Analogy to similar

compounds[6][7][8]

Melting Point
Not available. Likely a solid at

room temp.

Analogy to similar

compounds[6][8]

Solubility
Likely soluble in organic

solvents; low solubility in water.

General characteristic of

phenoxyalkanoic acids[6][9]

Stability
Stable under recommended

storage conditions.
General chemical knowledge

Reactivity

The aldehyde group may be

reactive. Avoid strong oxidizing

agents. The carboxylic acid is

weakly acidic.

General chemical knowledge

The Self-Validating Safety Protocol: A Multi-Layered
Approach
The following protocols are designed as a self-validating system. Each step is a checkpoint

designed to prevent exposure and mitigate risk. Adherence to this workflow is critical for

ensuring laboratory safety.

Engineering Controls: The First Line of Defense
Engineering controls are the most critical element in preventing exposure.[3]

Ventilation: All manipulations of the solid compound (e.g., weighing, transferring, preparing

solutions) must be performed inside a certified chemical fume hood or a powder containment

hood to prevent inhalation of dust.[2][10]

Isolation: For procedures with a higher risk of aerosolization, consider using a glove box.[5]
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Safety Equipment: An operational eyewash station and safety shower must be immediately

accessible in the laboratory where the compound is handled.[10]

Hazard Mitigation Workflow

Engineering Controls
(Fume Hood, Eyewash)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Primary Barrier
Safe Work Practices

(Avoid Dust, Hygiene)

Secondary Barrier
Waste Management

(Segregated, Labeled)

Procedural Control

Click to download full resolution via product page

Caption: Multi-layered safety approach for handling hazardous chemicals.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent dermal and ocular exposure.[1][10][11]
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant nitrile or

neoprene gloves. Inspect for

integrity before each use. Use

proper glove removal

technique to avoid skin

contact.

To prevent skin irritation and

potential absorption.[10]

Eye & Face Protection

Safety glasses with side

shields are the minimum

requirement. For splash

hazards or handling larger

quantities, chemical safety

goggles and a face shield are

required.

To protect against serious eye

irritation from dust or splashes.

[1][10]

Skin & Body Protection

A flame-resistant laboratory

coat, long pants, and closed-

toe shoes are mandatory.

To prevent accidental skin

contact.[4]

Respiratory Protection

Not typically required if work is

conducted within a certified

chemical fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator (e.g., N95) may be

necessary based on a formal

risk assessment.[10][12]

To prevent respiratory tract

irritation from dust inhalation.

[1]

Standard Operating Procedures (SOPs)
Adherence to a strict operational plan is crucial.[3][12]

Handling and Use
Pre-Handling:
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Designate a specific area within a fume hood for handling.

Assemble all necessary equipment and reagents before retrieving the compound.

Don all required PPE.[10]

During Handling:

Handle the compound as a solid to avoid generating dust. If weighing, do so on wax paper

or in a weigh boat within the ventilated enclosure.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Keep containers tightly closed when not in use.[2]

Avoid all personal contact. Do not eat, drink, or smoke in the laboratory.[10]

Post-Handling:

Thoroughly decontaminate the work area with an appropriate solvent followed by soap

and water.

Remove PPE carefully to avoid cross-contamination and dispose of single-use items as

hazardous waste.

Wash hands thoroughly with soap and water after work is complete.[10]

Storage
Store in a tightly sealed, clearly labeled container.[4]

Keep in a cool, dry, and well-ventilated area.[2]

Store separately from strong oxidizing agents, bases, and incompatible materials.

The storage location should be restricted to authorized personnel.[5]

Disposal
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All waste materials, including contaminated PPE, empty containers, and residual compound,

must be collected in a designated, sealed, and clearly labeled hazardous waste container.

[10]

Do NOT dispose of this chemical down the drain or in general trash.[10][13]

Disposal must be carried out in strict accordance with all local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Emergency Procedures: A Plan for Every
Contingency
Rapid and correct response to an emergency is critical to minimizing harm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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